Synthesis of a Golgi-targeting fluorescent probe for the selective detection of chloride anions†
Organic & Biomolecular Chemistry Pub Date: 2023-06-22 DOI: 10.1039/D3OB00709J
Abstract
In this paper, we describe the synthesis and properties of a Golgi-targeting fluorescent probe for the selective detection of chloride anions. Specifically, we have synthesized one quaternized quinoline derivative bearing a sulfanilamido group and found that this compound is able to primarily target the Golgi apparatus and detect the changes in the concentration of cellular chloride anions.
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